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Compound of Interest

Compound Name: NP3-253

Cat. No.: B15610571

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for
the Proper Management and Disposal of the Research-Grade Compound NP3-253.

This document provides crucial safety and logistical information for the handling and disposal
of NP3-253, an orally active NLRP3 inhibitor used in laboratory research. Adherence to these
procedures is vital for ensuring laboratory safety and environmental compliance. As a matter of
best practice, always consult your institution's Environmental Health and Safety (EHS)
department for specific guidelines and local regulations before proceeding with any disposal
protocol.

Chemical and Physical Properties of NP3-253

A summary of the known quantitative data for NP3-253 is presented below. This information is
essential for understanding the compound's characteristics for safe handling and storage.

Property Value

Molecular Formula C19H23F3N40O

Molecular Weight 380.41 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage (Solid) Store at -20°C for long-term storage.
Storage (in Solvent) Store at -80°C for up to 6 months.
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Experimental Protocols for Disposal

While a specific Safety Data Sheet (SDS) for NP3-253 is not publicly available, the following
general experimental protocols for the disposal of research-grade solid chemical compounds
and their solutions should be followed. These procedures are based on standard laboratory
safety guidelines.

Protocol 1: Disposal of Solid NP3-253 Waste

Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate
PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

Waste Collection:
o Collect any unused or waste NP3-253 solid in a clearly labeled, sealed container.

o The container must be compatible with the chemical and properly labeled as "Hazardous
Waste."

o The label should include the full chemical name ("NP3-253"), the quantity, and the date.

Waste Segregation: Store the hazardous waste container in a designated, secure area,
segregated from incompatible materials.

EHS Pickup: Arrange for the disposal of the container through your institution's EHS
department. Do not attempt to dispose of solid chemical waste in regular trash.

Protocol 2: Disposal of NP3-253 in DMSO Solution

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
goggles, and chemical-resistant gloves suitable for handling DMSO.

o Waste Collection:

o Collect all solutions containing NP3-253 in a designated, leak-proof, and sealed waste

container.
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o The container must be clearly labeled as "Hazardous Waste" and should specify the
contents: "NP3-253 in DMSQO" and the approximate concentration.

o Waste Segregation: Store the liquid hazardous waste container in a designated secondary
containment bin to prevent spills. Keep it segregated from incompatible waste streams, such
as aqueous solutions or acids.

o EHS Pickup: Contact your institution's EHS office to schedule a pickup for the liquid
hazardous waste. Do not pour DMSO solutions down the drain.[1]

Procedural Workflow and Logical Relationships

The following diagrams illustrate the logical steps for the safe disposal of NP3-253 in both solid
and liquid forms.
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Caption: Disposal workflow for solid NP3-253.
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NP3-253 in DMSO Disposal
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Caption: Disposal workflow for NP3-253 in DMSO.

Disclaimer: The information provided is based on general laboratory safety principles. It is not a
substitute for a formal Safety Data Sheet (SDS) or the specific guidelines provided by your
institution's Environmental Health and Safety department. Always prioritize your local
regulations and consult with your EHS officer for definitive disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of NP3-253].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610571#np3-253-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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